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Compound of Interest

Compound Name: Heptyl acetoacetate

Cat. No.: B1266076

Introduction

Heptyl acetoacetate (CAS No. 42598-96-9), also known as acetoacetic acid n-heptyl ester or
heptyl 3-oxobutanoate, is a specialty chemical with limited publicly available safety and
toxicological data.[1][2] This technical guide synthesizes the available information from various
chemical suppliers and databases to provide researchers, scientists, and drug development
professionals with a concise overview of its known properties and potential hazards. It is
important to note that comprehensive toxicological studies for this compound are not readily
found in the public domain.[1]

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of heptyl
acetoacetate. This data is essential for understanding its behavior under various laboratory
conditions.
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Property

Value

Source

Molecular Formula

C11H2003

[2](3]

Molecular Weight 200.27 - 200.28 g/mol [2][3][4]
Colorless to almost colorless

Appearance o [31[5]
clear liquid

. . 170 °C @ 30 mmHg 245 - 247

Boiling Point [2][3]

°C @ 760 mmHg
] 98.33 °C (209.00 °F) (Closed

Flash Point [1][3]
Cup)

Density 0.95 g/cm?3 [2]

Refractive Index

1.4370 - 1.4410

[2]

Vapor Pressure

0.028 mmHg @ 25.00 °C

(estimated)

[3]

logP (o/w)

2.915 (estimated)

[2](3]

Purity

>95.0% (GC)

[5]

Hazard Identification and Classification

There is conflicting information regarding the GHS classification of heptyl acetoacetate. While
some sources indicate no classification, others provide specific hazard statements.[1][2] The
more conservative classification, indicating potential hazards, is presented below. Researchers
should handle this chemical with the assumption that it may be hazardous.

e GHS Pictogram: GHSO07 (Exclamation Mark)[2]

» Signal Word: Warning[2]

e Hazard Statements:

o H315: Causes skin irritation[2]

o H319: Causes serious eye irritation[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://flavscents.com/library/material/23512f56a61/a
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://flavscents.com/library/material/23512f56a61/a
https://www.spectrumchemical.com/cas/42598-96-9
https://flavscents.com/library/material/23512f56a61/a
https://www.tcichemicals.com/GB/en/p/A0916
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://flavscents.com/library/material/23512f56a61/a
http://www.thegoodscentscompany.com/data/rw1438341.html
https://flavscents.com/library/material/23512f56a61/a
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://flavscents.com/library/material/23512f56a61/a
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://flavscents.com/library/material/23512f56a61/a
https://www.tcichemicals.com/GB/en/p/A0916
https://www.benchchem.com/product/b1266076?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1438341.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Precautionary Statements:
o P264: Wash skin thoroughly after handling.[2]
o P280: Wear protective gloves/eye protection/face protection.[2]
o P302 + P352: IF ON SKIN: Wash with plenty of water.[2]
o P332 + P313: If skin irritation occurs: Get medical advice/attention.[2]
o P362 + P364: Take off contaminated clothing and wash it before reuse.[]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[2]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[2]

Heptyl Acetoacetate

Heptyl Acetoacetate
CAS: 42598-96-9

GHS Hazard Classification

GHSO07
(Exclamation Mark)

H315: Causes skin irritation

H319: Causes serious eye irritation
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GHS Hazard Classification for Heptyl Acetoacetate.

Toxicological Information

Detailed toxicological data for heptyl acetoacetate is largely unavailable in the public domain.
o Oral/Parenteral Toxicity: Not determined.[1]

o Dermal Toxicity: Not determined.[1]

 Inhalation Toxicity: Not determined.[1]

Due to the lack of specific data, it is prudent to handle this substance with care, using
appropriate personal protective equipment (PPE) to minimize exposure.

Experimental Protocols

A thorough search of publicly available literature and safety data sheets did not yield specific
experimental protocols for the safety testing of heptyl acetoacetate. The provided hazard
classifications are likely based on data from similar chemical structures or computational
models.

First-Aid Measures

Based on the potential for skin and eye irritation, the following first-aid measures are
recommended.
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First-Aid Response Workflow for Heptyl Acetoacetate Exposure.

Handling and Storage

Standard safe laboratory practices should be followed when handling heptyl acetoacetate.

« Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment,

including gloves and safety glasses. Avoid contact with skin and eyes. Wash hands

thoroughly after handling.
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o Storage: Keep container tightly closed in a dry and well-ventilated place.

Conclusion

Heptyl acetoacetate is a chemical for which comprehensive safety data is not widely available.
The existing information suggests that it should be treated as a substance that can cause skin
and serious eye irritation. Researchers and drug development professionals should adhere to
stringent safety protocols, including the use of appropriate personal protective equipment, to
minimize any potential risk. Further toxicological studies are required to fully characterize the
safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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